Cas no 17078-27-2 (4,4'-Bis(dimethylamino)benzil)

• Product Name: 4,4'-Bis(dimethylamino)benzil
• CAS No: 17078-27-2
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD00051389
• CID: 211248
• PubChem ID: 87564148
• Update Time: 2025-04-19

4,4'-Bis(dimethylamino)benzil Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-(dimethylamino)phenyl)ethane-1,2-dione
• 4,4'-Bis(dimethylamino)benzil
• 1,2-Ethanedione,1,2-bis[4-(dimethylamino)phenyl]-
• 4,4‘-Bis(dimethylamino)benzil
• 1,2-Bis(4-dimethylaminophenyl)-1,2-ethanedione
• 1,2-bis[4-(dimethylamino)phenyl]ethane-1,2-dione
• 4,4’-BIS(DIMETHYLAMINO)BENZIL
• 4,4′-Bis(dimethylamino)benzil
• 4,4-Bis(dimethylamino)benzil
• Bis[4-(dimethylamino)phenyl] diketone
• 1,2-Di[4-(dimethylamino)phenyl]ethanedione
• 1,2-Bis(p-dimethylaminophenyl)-1,2-ethanedione
• 1,2-DI[4-(DIMETHYLAMINO)PHENYL]ETHANE-1,2-DIONE
• 4,4'-Bis(dimethylamino)benzil,98%
• 4,4'-Bis(dimethylamino)benzil ,99%
• Ethandione, bis[4-(dimethylamino)phenyl]-
• NSC9030
• bis(N,N-dimethylamino)benzil
• BDBM22757
• AVFUVYIDYFXFSX-UHFFFAOYSA-N
• AS-67745
• B1212
• CS-W012152
• Benzil-based compound, 35
• 4,4'-Bis(dimethylamino)phenyl-ethandione
• SB82451
• 4,4'-bis(n,n-dimethylamino)benzil
• T70413
• A881994
• AKOS017343464
• MFCD00051389
• 2-Pyrimidinamine, 4-(1-naphthalenyl)-
• 17078-27-2
• NSC-9030
• CHEMBL191676
• AMY41205
• 4 pound not4 inverted exclamation mark -BIS(DIMETHYLAMINO)BENZIL
• 1,2-Bis[4-(dimethylamino)phenyl]-1,2-ethanedione #
• bis[4-(dimethylamino)phenyl]ethane-1,2-dione
• 4,4/'-Bis(dimethylamino)benzil
• 1,2-Bis[4-(dimethylamino)phenyl]-1,2-ethanedione
• 1,2-bis(4-dimethylaminophenyl)ethane-1,2-dione
• SCHEMBL194888
• DTXSID60278667
• DB-228935

• MDL： MFCD00051389
• Inchi： 1S/C18H20N2O2/c1-19(2)15-9-5-13(6-10-15)17(21)18(22)14-7-11-16(12-8-14)20(3)4/h5-12H,1-4H3
• InChI Key： AVFUVYIDYFXFSX-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC(=CC=1)N(C)C)=O)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 296.15200
• Monoisotopic Mass: 296.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1499 (rough estimate)
• Melting Point: 202.0 to 205.0 deg-C
• Boiling Point: 437.96°C (rough estimate)
• Flash Point: 206.7°C
• Refractive Index: 1.5700 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 40.62000
• LogP: 2.88420
• Solubility: Uncertain

4,4'-Bis(dimethylamino)benzil Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes